Cas no 899997-08-1 (N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide)

N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide is a synthetic organic compound featuring a benzodioxole moiety linked to a sulfamoyl ethylamine scaffold, further substituted with a benzamide group. This structure confers potential utility in medicinal chemistry, particularly as an intermediate for biologically active molecules. The presence of the sulfonamide group enhances binding affinity to target proteins, while the benzodioxole and benzamide functionalities may contribute to metabolic stability and selectivity. Its well-defined molecular architecture allows for precise modifications, making it a valuable candidate for drug discovery and pharmacological research. The compound's purity and synthetic reproducibility are critical for consistent experimental outcomes in biochemical studies.

N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide structure

899997-08-1 structure

Product name:N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide

CAS No:899997-08-1

MF:C₁₇H₁₈N₂O₅S

MW:362.400223255157

CID:5492028

N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, N-[2-[[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl]ethyl]-
- N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide
- Inchi： 1S/C17H18N2O5S/c20-17(14-4-2-1-3-5-14)18-8-9-25(21,22)19-11-13-6-7-15-16(10-13)24-12-23-15/h1-7,10,19H,8-9,11-12H2,(H,18,20)
- InChI Key： CIEKWJYUCKXZLL-UHFFFAOYSA-N
- SMILES： C(NCCS(NCC1=CC=C2OCOC2=C1)(=O)=O)(=O)C1=CC=CC=C1

N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2751-0101-30mg	N-(2-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}ethyl)benzamide	899997-08-1	90%+	30mg	$119.0	2023-05-16
Life Chemicals	F2751-0101-50mg	N-(2-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}ethyl)benzamide	899997-08-1	90%+	50mg	$160.0	2023-05-16
Life Chemicals	F2751-0101-75mg	N-(2-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}ethyl)benzamide	899997-08-1	90%+	75mg	$208.0	2023-05-16
Life Chemicals	F2751-0101-10mg	N-(2-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}ethyl)benzamide	899997-08-1	90%+	10mg	$79.0	2023-05-16
Life Chemicals	F2751-0101-20μmol	N-(2-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}ethyl)benzamide	899997-08-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2751-0101-5mg	N-(2-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}ethyl)benzamide	899997-08-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2751-0101-100mg	N-(2-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}ethyl)benzamide	899997-08-1	90%+	100mg	$248.0	2023-05-16
Life Chemicals	F2751-0101-3mg	N-(2-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}ethyl)benzamide	899997-08-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2751-0101-40mg	N-(2-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}ethyl)benzamide	899997-08-1	90%+	40mg	$140.0	2023-05-16
Life Chemicals	F2751-0101-15mg	N-(2-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}ethyl)benzamide	899997-08-1	90%+	15mg	$89.0	2023-05-16

N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide Related Literature

1. Stability-improved organic n-channel thin-film transistors with nm-thin hydrophobic polymer-coated high-k dielectrics

Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
2. Tri-, hepta- and octa-nuclear Ag(i) complexes derived from 2-pyridyl-functionalized tris(amido)phosphate ligand†

Arvind K. Gupta,Alexander Steiner,Ramamoorthy Boomishankar Dalton Trans., 2012,41, 9753-9759
3. Voltammetric detection of vitamin B1 (thiamine) in neutral solution at a glassy carbon electrode via in situ pH modulation

Wulan Tri Wahyuni,Frank Marken Analyst, 2020,145, 1903-1909
4. Synthesis of 2-aminobenzofurans via base-mediated [3 + 2] annulation of N-phenoxy amides with gem-difluoroalkenes†

Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
5. Structure transition of Au18 from pyramidal to a hollow-cage during soft-landing onto a TiO2(110) surface†

Lei Li,Hui Li,Xiao Cheng Zeng Chem. Commun., 2015,51, 9535-9538

Related Categories

Additional information on N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide

Comprehensive Overview of N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide (CAS No. 899997-08-1)

N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide, with the CAS number 899997-08-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzodioxole moiety with a sulfamoyl and benzamide group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of leveraging its properties for therapeutic purposes.

The compound's benzodioxole component is known for its presence in various bioactive molecules, which often exhibit notable pharmacological activities. This has led to increased curiosity about N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide and its potential role in targeting specific biological pathways. In recent years, the scientific community has explored similar compounds for their anti-inflammatory, antimicrobial, and neuroprotective properties, aligning with current trends in precision medicine and personalized therapeutics.

One of the most frequently asked questions about CAS 899997-08-1 revolves around its synthesis and purity. High-purity samples of this compound are critical for accurate experimental results, particularly in high-throughput screening and structure-activity relationship (SAR) studies. Laboratories often seek reliable suppliers who can provide this compound with detailed analytical data, including HPLC and NMR spectra, to ensure consistency in research outcomes.

Another area of interest is the compound's potential as a lead molecule in drug development. Given the rising demand for novel treatments in areas such as oncology and neurology, N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide could play a pivotal role in the discovery of new therapeutic agents. Its sulfonamide group, in particular, is a common pharmacophore in many FDA-approved drugs, further highlighting its relevance in modern pharmacology.

From a commercial perspective, the availability of CAS 899997-08-1 is often discussed in the context of custom synthesis and bulk manufacturing. Companies specializing in fine chemicals and contract research organizations (CROs) are increasingly offering tailored solutions for researchers requiring this compound in larger quantities or with specific modifications. This aligns with the growing trend of outsourcing complex chemical synthesis to experts in the field.

In summary, N-(2-{(2H-1,3-benzodioxol-5-yl)methylsulfamoyl}ethyl)benzamide (899997-08-1) represents a fascinating area of study with broad implications for pharmaceutical research. Its unique structure, combined with the ongoing exploration of its biological activities, positions it as a compound of significant interest in the quest for innovative therapeutic solutions. As research continues, this molecule may well emerge as a key player in addressing some of the most pressing challenges in modern medicine.